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Cat. No.: B12380351 Get Quote

An In-Depth Technical Guide to (+)-7'-
Methoxylariciresinol
For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-7'-Methoxylariciresinol is a naturally occurring lignan found in various plant species,

including Cyclea racemosa and Crataegus pinnatifida. As a member of the lignan family of

polyphenols, it is of increasing interest to the scientific community for its potential biological

activities. This technical guide provides a comprehensive overview of the known physical and

chemical properties of (+)-7'-Methoxylariciresinol, alongside available experimental data and

methodologies. This document is intended to serve as a foundational resource for researchers

and professionals in the fields of natural product chemistry, pharmacology, and drug

development.

Physicochemical Properties
(+)-7'-Methoxylariciresinol, also known as (+)-5'-Methoxylariciresinol, possesses a defined

set of physical and chemical characteristics crucial for its handling, characterization, and

application in research settings. The fundamental properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₂₁H₂₆O₇ [1]

Molecular Weight 390.43 g/mol [1]

CAS Number 1426550-86-8

Alternate CAS Number
105256-12-0 (for 5'-

Methoxylariciresinol)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

Quantitative data regarding melting point, boiling point, and specific solubility values are not

readily available in the reviewed literature.

Spectral Data
The structural elucidation of (+)-7'-Methoxylariciresinol relies on various spectroscopic

techniques. While complete spectral data sets are not publicly available, the following

information has been referenced in scientific databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are fundamental to confirming the structure of (+)-7'-
Methoxylariciresinol. Referenced data indicates the availability of ¹³C NMR spectra, though

specific peak assignments and coupling constants are not detailed in the accessible literature.

Mass Spectrometry (MS)
Mass spectrometry data is crucial for determining the molecular weight and fragmentation

pattern of the molecule. The exact mass and fragmentation pathways for (+)-7'-
Methoxylariciresinol would be essential for its unambiguous identification in complex

mixtures.

Detailed NMR peak lists, spectra images, and mass spectrometry fragmentation data are not

available in the public domain at the time of this writing.
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Experimental Protocols
Isolation from Natural Sources
(+)-7'-Methoxylariciresinol has been successfully isolated from plant sources. A general

workflow for the isolation of lignans from plant material is presented below. It is important to

note that this is a generalized protocol and specific optimization would be required for the

targeted isolation of (+)-7'-Methoxylariciresinol.

General Isolation Workflow for Lignans:
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General Workflow for Lignan Isolation

Plant Material
(e.g., Cyclea racemosa)

Solvent Extraction
(e.g., Methanol, Ethanol)

Concentration of Crude Extract

Solvent-Solvent Partitioning
(e.g., Ethyl Acetate/Water)

Column Chromatography
(e.g., Silica Gel, Sephadex)

Fraction Collection and Analysis
(e.g., TLC, HPLC)

Further Purification
(e.g., Preparative HPLC)

Structural Elucidation
(NMR, MS, etc.)

(+)-7'-Methoxylariciresinol
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Caption: A generalized workflow for the isolation of lignans from plant sources.
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Methodology:

Extraction: The dried and powdered plant material is subjected to extraction with a suitable

organic solvent, such as methanol or ethanol, often using techniques like maceration or

Soxhlet extraction.

Concentration: The resulting crude extract is concentrated under reduced pressure to

remove the solvent.

Partitioning: The concentrated extract is then partitioned between an aqueous phase and an

immiscible organic solvent (e.g., ethyl acetate) to separate compounds based on their

polarity.

Chromatography: The organic phase, enriched with lignans, is subjected to column

chromatography over a stationary phase like silica gel or Sephadex. Elution is performed

with a gradient of solvents of increasing polarity.

Fractionation and Analysis: Fractions are collected and analyzed by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify

those containing the target compound.

Purification: Fractions containing (+)-7'-Methoxylariciresinol are combined and further

purified using techniques such as preparative HPLC to yield the pure compound.

Structural Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including NMR and mass spectrometry.

A detailed, step-by-step protocol for the synthesis of (+)-7'-Methoxylariciresinol is not

currently available in the scientific literature.

Biological Activity and Signaling Pathways
The biological activities of (+)-7'-Methoxylariciresinol have not been extensively studied to

date. However, research on structurally related lignans, such as matairesinol, provides a basis

for potential areas of investigation. Matairesinol has been shown to interact with the PI3K/Akt

signaling pathway, which is a critical pathway in regulating cell growth, proliferation, and

survival.
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Hypothesized Signaling Pathway Interaction (based on related compounds):

Hypothesized Interaction with PI3K/Akt Pathway

Cell Membrane
Cytoplasm

Receptor Tyrosine Kinase (RTK)

PI3K

Activation

PIP3

Phosphorylation

PIP2

Akt

Activation

mTOR

Activation

Apoptosis

Inhibition

Cell Growth &
Proliferation

Stimulation

(+)-7'-Methoxylariciresinol
(Hypothesized Target)

Modulation?

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12380351?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A diagram of the PI3K/Akt signaling pathway, a potential target for lignans.

It is plausible that (+)-7'-Methoxylariciresinol may exhibit similar modulatory effects on this or

other cellular signaling pathways. Further research is required to elucidate the specific

biological activities and mechanisms of action of this compound.

Conclusion
(+)-7'-Methoxylariciresinol is a natural product with potential for further scientific investigation.

This guide consolidates the currently available chemical and physical data. However,

significant gaps remain in the literature concerning its quantitative properties, detailed spectral

characterization, specific experimental protocols for its procurement, and its biological

functions. Future research efforts should focus on filling these knowledge gaps to fully realize

the potential of (+)-7'-Methoxylariciresinol in pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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